molecular formula C7H6N6O2 B351436 6-Nitropyrido[2,3-d]pyrimidine-2,4-diamine CAS No. 38944-17-1

6-Nitropyrido[2,3-d]pyrimidine-2,4-diamine

Cat. No.: B351436
CAS No.: 38944-17-1
M. Wt: 206.16g/mol
InChI Key: NZZOWUMODCVTAM-UHFFFAOYSA-N
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Description

6-Nitropyrido[2,3-d]pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C7H6N6O2 and its molecular weight is 206.16g/mol. The purity is usually 95%.
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Properties

CAS No.

38944-17-1

Molecular Formula

C7H6N6O2

Molecular Weight

206.16g/mol

IUPAC Name

6-nitropyrido[2,3-d]pyrimidine-2,4-diamine

InChI

InChI=1S/C7H6N6O2/c8-5-4-1-3(13(14)15)2-10-6(4)12-7(9)11-5/h1-2H,(H4,8,9,10,11,12)

InChI Key

NZZOWUMODCVTAM-UHFFFAOYSA-N

SMILES

C1=C(C=NC2=NC(=NC(=C21)N)N)[N+](=O)[O-]

Canonical SMILES

C1=C(C=NC2=NC(=NC(=C21)N)N)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

About 1 equivalent of 2,4,6-triamino pyrimidine was suspended in about 50 ml of refluxing absolute ethanol with stirring under an atmosphere of nitrogen. Concentrated HCl was added dropwise to effect solution and as soon as solution occurred, about 1.2 equivalents of nitromalonaldehyde was added all at once. Within 10 minutes, a thick reddish voluminous precipitate started forming. TLC analysis indicated the presence of a yellow spot corresponding to that of the desired product along with staring materials. The reaction mixture was stirred at reflux for 3.5 hours, immediately diluted with 30 ml of water, cooled and neutralized with concentrated NH4OH. The precipitate was collected on a funnel and was washed repeatedly with water to remove unreacted triamino pyrimidine to yield pure 2,4-diamino-6-nitropyrido[2,3-d]pyrimidine.
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